N-[4-[[2-(4-acetamidoanilino)-5-nitro-4-pyrimidinyl]amino]phenyl]acetamide

• Molecular Formula: C20H19N7O4
• Molecular Weight: 421.4 g/mol
• IUPAC Name: N-[4-[[2-(4-acetamidoanilino)-5-nitropyrimidin-4-yl]amino]phenyl]acetamide
• InChI: InChI=1S/C20H19N7O4/c1-12(28)22-14-3-7-16(8-4-14)24-19-18(27(30)31)11-21-20(26-19)25-17-9-5-15(6-10-17)23-13(2)29/h3-11H,1-2H3,(H,22,28)(H,23,29)(H2,21,24,25,26)
• InChI Key: HNJBGZILIPINTO-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC=C(C=C1)NC2=NC(=NC=C2[N+](=O)[O-])NC3=CC=C(C=C3)NC(=O)C

Description

N-[4-[[2-(4-acetamidoanilino)-5-nitro-4-pyrimidinyl]amino]phenyl]acetamide is an anilide and a member of acetamides.

Scientific Research Applications

Antimalarial Activity

• A study by Werbel et al. (1986) on the synthesis and antimalarial activity of related compounds demonstrated excellent activity against resistant strains of parasites, showing potential for clinical trials in humans (Werbel et al., 1986).

Crystal Structure Analysis

• Obaleye et al. (2008) reported on the crystal structure of a copper(II) complex containing a metabolite related to N-[4-[[2-(4-acetamidoanilino)-5-nitro-4-pyrimidinyl]amino]phenyl]acetamide, showing moderate growth inhibition of several bacteria (Obaleye et al., 2008).

Antimicrobial Activity

• Nunna et al. (2014) synthesized novel heterocyclic compounds having sulfamido moiety and evaluated them for antibacterial and antifungal activities (Nunna et al., 2014).

Synthesis for Biological Studies

• Stavenuiter et al. (1985) developed synthesis methods for a compound structurally related to the chemical of interest and its possible metabolites for biological studies, considering its potential carcinogenic nature (Stavenuiter et al., 1985).

Green Synthesis

• Qun-feng (2008) focused on the green synthesis of a related compound, highlighting the development of a novel catalyst with high activity and selectivity (Qun-feng, 2008).

Methicillin Resistant Staphylococcus aureus (MRSA) Inhibitors

• Chaudhari et al. (2020) synthesized derivatives of N-substituted phenyl acetamide benzimidazole, which showed significant potent antibacterial activity against MRSA (Chaudhari et al., 2020).

Cancer Research

• Cohen et al. (1973) explored the carcinogenicity of structurally related compounds in mice, providing insights into organ specificity and structure-activity relationships (Cohen et al., 1973).

Synthesis of Novel Monomers

• Begunov and Valyaeva (2015) synthesized new AB-type monomers for polybenzimidazoles from a related compound, contributing to material science research (Begunov & Valyaeva, 2015).

Speculative Electronic Structure Analysis

• Shukla and Yadava (2020) conducted quantum mechanical calculations and molecular docking of a related compound, contributing to understanding its anti-amoebic potential (Shukla & Yadava, 2020).